Gvidaakkvvnvlknlf-(NH2)
Description
Gvidaakkvvnvlknlf-(NH2) is a natural product found in Uperoleia mjobergii with data available.
Scientific Research Applications
Photocatalytic Environmental Remediation
- Heterojunction Photocatalysts : A study by Li et al. (2019) discusses the synthesis of a novel g-C3N4/PDI@MOF heterojunction, which includes NH2-MIL-53(Fe) and is used for efficient visible light-driven degradation of pharmaceutical and phenolic micropollutants.
Neurotoxicity Studies
- Graphene Family Nanomaterials : Research by Guo et al. (2020) examines the neurotoxicity of graphene family nanomaterials, including aminated graphene nanosheets (G-NH2), and their impact on human neuroblastoma cells.
Biomedical Applications
- Electrochemical Immunosensors : Na et al. (2014) developed a sensitive electrochemical immunosensor using amination graphene (NH2-GS) for detecting nuclear matrix protein 22, showcasing its potential in clinical research and diagnostics.
- Anticancer Peptide Studies : Research by Chen et al. (2016) focuses on the design of helical peptide amphiphiles, including G(IIKK)3I-NH2, and their selective bioactivity against cancer cells while being benign to normal mammalian cells.
Data Visualization and Analysis
- Videostreaming Visualization on Grids : A study by Polak & Kranzlmüller (2008) presents GVid, a middleware extension for interactive videostreaming of visualization content in grid environments, enhancing the understanding of large-scale scientific data.
Molecular Science and Engineering
Composite Membrane Materials : The work of Ioniță et al. (2016) highlights the use of ammonia-functionalized graphene oxide (GO-NH2) in enhancing the features of polysulfone matrix in composite membrane materials.
Photocatalytic Activity in Organic Synthesis : Research by Zhang et al. (2020) demonstrates the efficiency of g-C3N4/Uio-66-NH2 nanocomposites in photocatalytic oxidation of amines to imines and hydrogen production under visible light.
Protein Immobilization
- Protein Carriers : A study by Ko & Jang (2007) explores the use of aminated poly(glycidyl methacrylate) nanofibers for protein immobilization, indicating its potential in biological applications.
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
GVIDAAKKVVNVLKNLP |
Origin of Product |
United States |
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